Cas no 14897-78-0 (3-(4-Hydroxy-3,5-dimethoxyphenyl)propanoic Acid)

• Product Name: 3-(4-Hydroxy-3,5-dimethoxyphenyl)propanoic Acid
• CAS No: 14897-78-0
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• MDL: MFCD00016559
• CID: 209574
• PubChem ID: 84681
• Update Time: 2025-04-19

3-(4-Hydroxy-3,5-dimethoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-
• 3-(3,5-DIMETHOXY-4-HYDROXYPHENYL)PROPIONIC ACID
• B-(3 5-DIMETHOXY-4-HYDROXYPHENYL) PROPIONIC ACID
• benzenepropanoic acid,4-hydroxy-3,5-dimethoxy
• HYDROXINAPINIC ACID
• sinapinic acid
• Dihydrosinapic acid
• Einecs 238-966-2
• HYDROSINAPINIC ACID
• BPPVOXVSMSXBEI-UHFFFAOYSA-N
• 4-Hydroxy-3,5-dimethoxyhydrocinnamic acid
• 4-Hydroxy-3,5-dimethoxybenzenepropionic acid
• 3-(4-Hydroxy-3,5-dimethoxyphenyl)propanoic acid
• 3-(4-hydroxy-3,5-dimethoxyphenyl)propionic acid
• 3-(3,5-DIMETHOXY-4-HYDROXYPHENYL)-PROPIONIC ACID
• ZZ1SHO4617
• benzenepropanoic acid, 4-hydroxy-3,5-dimethoxy-
• hydroxinapinic acid, AldrichCPR
• 5631AJ
• SY026462
• Benzenepropanoic acid
• FT-0704614
• NS00024875
• Q10395562
• HYDROCINNAMIC ACID, 4-HYDROXY-3,5-DIMETHOXY-
• AKOS023704166
• UNII-ZZ1SHO4617
• 14897-78-0
• CS-11614
• CS-0215532
• MFCD00016559
• 3-(4'-hydroxyl-3',5'-dimethoxyphenyl)propionic acid
• SCHEMBL490990
• AC1676
• 3-(4-Hydroxy-3,5-dimethoxy-phenyl)-propionic acid
• DTXSID10164147
• CHEBI:174167
• Beta-(3 5-dimethoxy-4-hydroxyphenyl)propionic acid
• EN300-258015
• DB-330660
• 3-(4-Hydroxy-3,5-dimethoxyphenyl)propanoic Acid

• MDL： MFCD00016559
• Inchi： 1S/C11H14O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h5-6,14H,3-4H2,1-2H3,(H,12,13)
• InChI Key： BPPVOXVSMSXBEI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC(=O)O)OC)O

Computed Properties

• Exact Mass: 226.08400
• Monoisotopic Mass: 226.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103-104 ºC (ethyl ether ligroine )
• Boiling Point: 405.6°Cat760mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.549
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 75.99000
• LogP: 1.42660
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Hydroxy-3,5-dimethoxyphenyl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids